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Compound of Interest

Compound Name: 3-Chloro-1H-pyrrolo[2,3-c]pyridine

CAS No.: 1384079-12-2

Cat. No.: B2731921

Get Quote

Executive Summary
3-Chloro-1H-pyrrolo[2,3-c]pyridine (also known as 3-chloro-6-azaindole) represents a critical

scaffold in the design of ATP-competitive kinase inhibitors. Unlike its more common isomer, 7-

azaindole (pyrrolo[2,3-b]pyridine), the 6-azaindole core offers a distinct hydrogen-bonding

vector profile at the hinge-binding region of kinases, often resulting in altered selectivity

profiles.

The introduction of a chlorine atom at the C3 position serves two primary functions in drug

discovery:

Metabolic Blocking: It prevents oxidative metabolism at the electron-rich C3 position, a

common soft spot in azaindoles.

Electronic Modulation: It lowers the pKa of the pyrrole NH, potentially strengthening

hydrogen bond donor capability.
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This guide provides a rigorous technical framework for the synthesis, purification, and structural

elucidation of this compound, prioritizing self-validating analytical protocols.

Chemical Identity & Physicochemical Properties
Before initiating characterization, the fundamental identity of the target molecule must be

established to differentiate it from its isomers (4-, 5-, and 7-azaindoles).

Property Data Note

IUPAC Name
3-Chloro-1H-pyrrolo[2,3-

c]pyridine
Core: 6-Azaindole

CAS Number 898747-07-8 Verified Identifier

Molecular Formula C7H5ClN2

Molecular Weight 152.58 g/mol Monoisotopic: 152.01

Appearance Off-white to pale yellow solid Light sensitive

Solubility DMSO, Methanol, DMF Poor in water

pKa (Calc)
~11.5 (Pyrrole NH), ~4.5

(Pyridine N)
Cl reduces pKa vs parent

Synthesis & Impurity Profiling
To accurately characterize the compound, one must understand its genesis. The primary

impurity profile is derived from the regioselectivity of the halogenation step.

2.1 Synthetic Route: Electrophilic Aromatic Substitution
The most reliable protocol involves the direct chlorination of the parent 6-azaindole using N-

Chlorosuccinimide (NCS).

Reagents: 1H-pyrrolo[2,3-c]pyridine (1.0 eq), NCS (1.05 eq).

Solvent: DMF (Dimethylformamide) or CH2Cl2.

Conditions: Room temperature, 2–4 hours.
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Mechanism: The pyrrole ring is significantly more electron-rich than the pyridine ring. Within

the pyrrole ring, the C3 position is the preferred site for electrophilic attack (SEAr) due to the

stability of the sigma complex intermediate, which does not disrupt the aromaticity of the

pyridine ring as significantly as C2 attack would.

2.2 Critical Impurities
2,3-Dichloro impurity: Result of over-chlorination (requires excess NCS).

2-Chloro isomer: Thermodynamic product (rare under kinetic control).

N-Chloro intermediate: Kinetic intermediate that usually rearranges to C3; detected if

reaction is quenched too early.
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Figure 1: Synthesis Pathway and Impurity Origin. The C3 selectivity is driven by the

preservation of the pyridine aromatic sextet during the transition state.

Spectroscopic Characterization Protocols
This section details the self-validating logic for confirming the structure.

3.1 Nuclear Magnetic Resonance (NMR)
The 1H NMR spectrum provides the definitive proof of regiochemistry (C3 vs C2 substitution).

Solvent: DMSO-d6 (Preferred for solubility and distinct NH signal).
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Proton
Chemical Shift
(δ ppm)

Multiplicity Coupling (Hz)
Assignment
Logic

NH 11.8 – 12.2 Broad Singlet -

Exchangeable

proton; shift

indicates H-bond

acidity.

H2 7.70 – 7.85 Singlet (s) -

Diagnostic Peak.

In the parent, this

is a doublet

(J~2.5Hz). Loss

of coupling to H3

confirms C3

substitution.

H3 ABSENT - -

Primary

confirmation of

substitution.

H7 8.75 – 8.85 Singlet (s) -

Most downfield

aromatic signal;

adjacent to

Pyridine N.

H5 8.15 – 8.25 Doublet (d) J ~ 5.5

Alpha to Pyridine

N; couples with

H4.

H4 7.50 – 7.60 Doublet (d) J ~ 5.5

Beta to Pyridine

N; couples with

H5.

Expert Insight:

Regiochemistry Check: If the signal at ~6.5 ppm (characteristic of H3 in the parent 6-

azaindole) is present, the reaction is incomplete.
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Isomer Check: If the signal at ~7.7 ppm (H2) remains a doublet, you likely have the wrong

isomer or starting material. In the 3-chloro product, H2 has no vicinal neighbor to couple

with, collapsing to a sharp singlet.

3.2 Mass Spectrometry (MS)
MS is used not just for molecular weight confirmation but for elemental composition verification

via isotope patterns.

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).

Parent Ion [M+H]+: m/z 153.0 (for 35Cl).

Isotope Pattern: The presence of a single Chlorine atom dictates a specific 3:1 ratio between

the [M+H]+ (153.0) and [M+H+2]+ (155.0) peaks.

Validation: If the M+2 peak is absent, the compound is not chlorinated. If the ratio is ~1:1,

you have likely formed the dichloro impurity.

Chromatographic Purity Analysis (HPLC)
A generic gradient is insufficient for separating the 3-chloro product from the 2-chloro isomer or

the parent. A focused gradient is required.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient:

0-2 min: 5% B (Hold)

2-12 min: 5% -> 60% B (Linear Ramp)

12-15 min: 95% B (Wash)
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Detection: UV at 254 nm (aromatic core) and 280 nm.

Retention Logic:

Parent (6-Azaindole): Most polar, elutes first.

3-Chloro Product: More lipophilic (Cl is hydrophobic), elutes later.

2,3-Dichloro Impurity: Most lipophilic, elutes last.

Analytical Decision Tree
The following workflow illustrates the logical steps a researcher should take to validate the

compound, ensuring no false positives.
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Figure 2: Analytical Triage. This workflow filters out common errors such as incomplete reaction

(parent present) or over-chlorination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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